1-(3-Fluoro-4-methylphenyl)-3-pyrazin-2-ylurea

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)-3-pyrazin-2-ylurea
• InChI: InChI=1S/C12H11FN4O/c1-8-2-3-9(6-10(8)13)16-12(18)17-11-7-14-4-5-15-11/h2-7H,1H3,(H2,15,16,17,18)
• InChI Key: RKSYIVARYQVOPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=NC=CN=C2)F
• Molecular Formula: C12H11FN4O
• Molecular Weight: 246.24 g/mol

Description

N-(3-fluoro-4-methylphenyl)-N’-2-pyrazinylurea is a chemical compound that belongs to the class of urea derivatives It is characterized by the presence of a fluoro-substituted phenyl ring and a pyrazinyl group attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-fluoro-4-methylphenyl)-N’-2-pyrazinylurea typically involves the reaction of 3-fluoro-4-methylaniline with pyrazine-2-carbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness and efficiency, potentially using continuous flow reactors and automated systems to control reaction conditions precisely.

Chemical Reactions Analysis

Types of Reactions

N-(3-fluoro-4-methylphenyl)-N’-2-pyrazinylurea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluoro group on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-N’-2-pyrazinylurea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)-N’-2-pyrazinylurea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• N-(3-fluoro-4-methylphenyl)-N’-2-pyridinylurea
• N-(3-fluoro-4-methylphenyl)-N’-2-thiazolylurea
• N-(3-fluoro-4-methylphenyl)-N’-2-imidazolylurea

Uniqueness

N-(3-fluoro-4-methylphenyl)-N’-2-pyrazinylurea is unique due to the presence of the pyrazinyl group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for specific applications where other similar compounds may not be as effective.